![molecular formula C9H11NO2 B7847694 3-(Ethylamino)benzoic acid](/img/structure/B7847694.png)
3-(Ethylamino)benzoic acid
Overview
Description
3-(Ethylamino)benzoic acid is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Quantum Chemical Studies and Dimerization
Quantum chemical studies have been conducted on substituted benzoic acids, including 3-(Ethylamino)benzoic acid. These studies explore the dissociation of these compounds, and their dimerization has been investigated. Such research is crucial in understanding the fundamental chemical properties and potential applications of these compounds (Sainsbury, 1975).
Phosphorous-Mediated Activation and Anhydride Formation
Research into the phosphorous-mediated activation of carboxylic acids, including benzoic acid derivatives, has been conducted. This activation leads to the formation of benzoic anhydrides, demonstrating the reactivity and potential for synthesis of complex compounds (Phakhodee et al., 2016).
Antimicrobial and Anti-Proliferative Activities
Derivatives of 3,5-dinitro-4-methoxyamino-benzoic acid, which are structurally related to this compound, have shown antimicrobial and anti-proliferative activities. These derivatives have been evaluated for their potential in treating microbial infections and tumor growth, indicating the therapeutic potential of similar compounds (Zarafu, 2020).
Catalytic Applications in Polymerization
Research on the polymerization of 3-(alkylamino)benzoic acid alkyl esters, including derivatives of this compound, has been explored. This polymerization results in poly(m-benzamide)s with defined molecular weights and properties, which can be used in various industrial applications (Ohishi et al., 2006).
Biosynthesis and Bioengineering Applications
In a study exploring the biosynthesis of 3-amino-benzoic acid (3AB), a compound structurally related to this compound, Escherichia coli was used to produce 3AB from glucose. This demonstrates the potential for bioengineering applications in producing valuable chemical compounds (Zhang & Stephanopoulos, 2016).
Synthetic Pathways and Spectroscopic Studies
The synthesis and structural characterization of 3-ethylamino-2-(4-nitro-benzoyl)-but-2-enoic acid phenylamide, a related compound, were studied, highlighting the diverse synthetic pathways and structural elucidation techniques that can be applied to similar compounds (Kolev & Angelov, 2008).
properties
IUPAC Name |
3-(ethylamino)benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-2-10-8-5-3-4-7(6-8)9(11)12/h3-6,10H,2H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKEIWXKNDYYAHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC=CC(=C1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.